Cas no 2228478-83-7 ({1-4-(difluoromethoxy)-2-fluorophenyl-2,2-dimethylcyclopropyl}methanol)

• Product Name: {1-4-(difluoromethoxy)-2-fluorophenyl-2,2-dimethylcyclopropyl}methanol
• CAS No: 2228478-83-7
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• CID: 5903668
• PubChem ID: 165662255
• Update Time: 2025-08-03

{1-4-(difluoromethoxy)-2-fluorophenyl-2,2-dimethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-(difluoromethoxy)-2-fluorophenyl-2,2-dimethylcyclopropyl}methanol
• {1-[4-(difluoromethoxy)-2-fluorophenyl]-2,2-dimethylcyclopropyl}methanol
• 2228478-83-7
• EN300-1966833

• Inchi： 1S/C13H15F3O2/c1-12(2)6-13(12,7-17)9-4-3-8(5-10(9)14)18-11(15)16/h3-5,11,17H,6-7H2,1-2H3
• InChI Key： RJBFLRTXDCVAGH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CO)CC1(C)C)OC(F)F

Computed Properties

• Exact Mass: 260.10241420g/mol
• Monoisotopic Mass: 260.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-4-(difluoromethoxy)-2-fluorophenyl-2,2-dimethylcyclopropyl}methanol

Compound CAS No 2228478-83-7: {1-[4-(Difluoromethoxy)-2-fluorophenyl]-2,2-dimethylcyclopropyl}methanol

The compound with CAS number 2228478-83-7, known as {1-[4-(difluoromethoxy)-2-fluorophenyl]-2,2-dimethylcyclopropyl}methanol, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and structural features, making it a subject of interest in both academic research and industrial development.

At its core, the molecule features a cyclopropane ring substituted with a fluorophenyl group at position 1 and two methyl groups at position 2. The fluorophenyl group itself is further substituted with a difluoromethoxy group at the para position and a fluorine atom at the ortho position. This intricate substitution pattern contributes to the compound's distinct chemical properties, including its reactivity, stability, and potential bioavailability.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of fluorine atoms in the structure is notable, as fluorinated compounds often exhibit enhanced pharmacokinetic properties due to their ability to modulate lipophilicity and metabolic stability.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which could pave the way for innovative treatments in areas such as oncology, neurodegenerative diseases, and infectious diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling, nucleophilic substitution, and ring-closing reactions. These methods require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that such compounds can undergo various degradation pathways under different environmental conditions, including photolysis and microbial degradation.

In conclusion, {1-[4-(difluoromethoxy)-2-fluorophenyl]-2,2-dimethylcyclopropyl}methanol represents a significant advancement in organic chemistry with vast potential for future applications. Its unique structure and chemical properties make it a valuable tool for researchers across multiple disciplines.